Cas no 1354009-75-8 (N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide)

• Product Name: N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide
• CAS No: 1354009-75-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 2157901
• Update Time: 2025-09-23

N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-n-(r)-pyrrolidin-3-yl-acetamide
• (R)-N-Isopropyl-N-(pyrrolidin-3-yl)acetamide
• AM96275
• N-Isopropyl-N-(R)-pyrrolidin-3-ylacetamide
• N-Isopropyl-N-[(3R)-3-pyrrolidinyl]acetamide
• N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide

• Inchi： 1S/C9H18N2O/c1-7(2)11(8(3)12)9-4-5-10-6-9/h7,9-10H,4-6H2,1-3H3/t9-/m1/s1
• InChI Key： QWKFLVPWCOHKDV-SECBINFHSA-N
• SMILES： O=C(C)N(C(C)C)[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide

Comprehensive Overview of N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide (CAS No. 1354009-75-8): Properties, Applications, and Industry Insights

N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide (CAS No. 1354009-75-8) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This chiral acetamide derivative, characterized by its isopropyl and (R)-pyrrolidin-3-yl substituents, serves as a versatile intermediate in drug discovery and fine chemical synthesis. Its molecular formula, C₉H₁₈N₂O, and stereochemical configuration make it particularly valuable for designing bioactive molecules with enhanced selectivity.

The compound's pyrrolidine ring and acetamide backbone contribute to its potential applications in central nervous system (CNS) drug development, aligning with current industry trends targeting neurodegenerative diseases. Researchers are exploring its utility as a pharmacophore in modulating neurotransmitter receptors, a hot topic in 2024's neuroscience-focused drug pipelines. Its chiral purity (R-configuration) is critical for enantioselective synthesis, addressing the growing demand for stereochemically defined APIs in modern therapeutics.

From a synthetic chemistry perspective, N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide demonstrates remarkable stability under various reaction conditions, making it suitable for multi-step transformations. Recent publications highlight its role in cross-coupling reactions and as a ligand precursor in asymmetric catalysis. These applications respond to frequent search queries about "chiral auxiliaries in drug synthesis" and "green chemistry approaches," reflecting the compound's relevance to sustainable pharmaceutical manufacturing.

Analytical characterization of CAS 1354009-75-8 typically involves advanced techniques like HPLC chiral separation, NMR spectroscopy, and mass spectrometry to ensure purity—a key concern for researchers searching for "QC methods for chiral compounds." The compound's physicochemical properties (e.g., logP ~1.2, water solubility >50 mg/mL at pH 7) make it compatible with both organic and aqueous systems, addressing formulation challenges often discussed in drug delivery forums.

In regulatory contexts, N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide complies with ICH guidelines for impurities, as evidenced by its low genotoxic risk profile—a frequent search topic among quality control professionals. Current Good Manufacturing Practice (cGMP) compliant batches are increasingly available, meeting the pharmaceutical industry's emphasis on quality by design (QbD) principles.

The compound's patent landscape reveals innovative applications in kinase inhibitor development and ion channel modulators, aligning with trending research areas like precision medicine. This positions CAS 1354009-75-8 as a valuable building block for next-generation therapeutics targeting cancer and autoimmune disorders—topics consistently ranking high in scientific literature searches.

Supply chain considerations for this specialty chemical emphasize cold chain logistics and inert atmosphere packaging, addressing stability concerns frequently raised in pharmaceutical forums. Leading suppliers now provide comprehensive stability data and technical dossiers, responding to the industry's demand for transparent material documentation.

Emerging computational chemistry studies utilize N-Isopropyl-N-(R)-pyrrolidin-3-yl-acetamide as a model compound for molecular docking simulations, particularly in studies of G-protein coupled receptors (GPCRs). This application caters to the growing interest in AI-driven drug discovery, one of 2024's most searched topics in pharmaceutical technology.

Environmental fate studies indicate that CAS 1354009-75-8 undergoes biodegradation under standard OECD test conditions, making it an environmentally preferable choice compared to persistent alternatives. This characteristic responds to increasing regulatory and consumer pressure for green chemistry solutions in pharmaceutical manufacturing.

Future research directions for this compound may explore its potential in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design—two cutting-edge areas generating significant online discussion. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for these innovative therapeutic modalities.